Cas no 1233086-44-6 (1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate)
1233086-44-6 structure
Product Name:1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate
CAS No:1233086-44-6
MF:C17H21NO4
MW:303.35294508934
CID:823161
PubChem ID:57347182
Update Time:2025-04-19
1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate
- 1-O-tert-butyl 2-O-ethyl 5-methylindole-1,2-dicarboxylate
- 1-tert-Butyl 2-ethyl 5-methylindole-1,2-dicarboxylate
- AG-L-59617
- AK141390
- CTK4B3453
- QC-8178
- 1233086-44-6
- WS-02232
- CS-0140338
- SCHEMBL12042732
- Ethyl 1-Boc-5-methyl-1h-indole-2-carboxylate
- 1-t-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate
- E71242
- 1H-Indole-1,2-dicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester
- AKOS015995028
- DTXSID80721387
- AC-26885
- 1-(tert-butyl) 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate
- DB-238313
- 1-tert-butyl2-ethyl5-methyl-1H-indole-1,2-dicarboxylate
- MFCD21606645
-
- MDL： MFCD21606645
- Inchi： 1S/C17H21NO4/c1-6-21-15(19)14-10-12-9-11(2)7-8-13(12)18(14)16(20)22-17(3,4)5/h7-10H,6H2,1-5H3
- InChI Key： GTUBBFJXLFYUAS-UHFFFAOYSA-N
- SMILES： O(C(N1C(C(=O)OCC)=CC2C=C(C)C=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 303.14705815g/mol
- Monoisotopic Mass: 303.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 429
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (9.7E-4 g/L) (25 ºC),
1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147794-1g |
1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate |
1233086-44-6 | 95% | 1g |
$*** | 2023-04-03 | |
| Chemenu | CM147794-5g |
1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate |
1233086-44-6 | 95% | 5g |
$634 | 2021-08-05 | |
| Alichem | A199007916-1g |
1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate |
1233086-44-6 | 95% | 1g |
$400.00 | 2023-09-03 | |
| 1PlusChem | 1P000KRX-100mg |
1H-Indole-1,2-dicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester |
1233086-44-6 | 95% | 100mg |
$182.00 | 2023-12-25 | |
| 1PlusChem | 1P000KRX-250mg |
1H-Indole-1,2-dicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester |
1233086-44-6 | 95% | 250mg |
$284.00 | 2023-12-25 | |
| 1PlusChem | 1P000KRX-1g |
1H-Indole-1,2-dicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester |
1233086-44-6 | 95% | 1g |
$911.00 | 2023-12-25 | |
| A2B Chem LLC | AA26125-100mg |
1H-Indole-1,2-dicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester |
1233086-44-6 | 95% | 100mg |
$157.00 | 2024-04-20 | |
| A2B Chem LLC | AA26125-250mg |
1H-Indole-1,2-dicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester |
1233086-44-6 | 95% | 250mg |
$249.00 | 2024-04-20 | |
| A2B Chem LLC | AA26125-1g |
1H-Indole-1,2-dicarboxylic acid, 5-methyl-, 1-(1,1-dimethylethyl) 2-ethyl ester |
1233086-44-6 | 95% | 1g |
$789.00 | 2024-04-20 | |
| Ambeed | A343957-1g |
1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate |
1233086-44-6 | 98+% | 1g |
$321.0 | 2024-04-25 |
1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
1233086-44-6 (1-tert-Butyl 2-ethyl 5-methyl-1H-indole-1,2-dicarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
